Cas no 17122-21-3 (Benzene,1-nitro-3-nitroso-)

Benzene,1-nitro-3-nitroso- structure
Benzene,1-nitro-3-nitroso- structure
Product Name:Benzene,1-nitro-3-nitroso-
CAS No:17122-21-3
MF:C6H4N2O3
MW:152.10756111145
CID:156199
PubChem ID:115143
Update Time:2025-04-19

Benzene,1-nitro-3-nitroso- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-nitro-3-nitroso-
    • 1-nitro-3-nitrosobenzene
    • 3-Nitrosonitrobenzene
    • 17122-21-3
    • 3-nitronitrosobenzene
    • 1-nitro-3-nitroso-benzene
    • DTXSID90169034
    • SCHEMBL11359659
    • Benzene, 1-nitro-3-nitroso-
    • m-nitrosonitrobenzene
    • Inchi: 1S/C6H4N2O3/c9-7-5-2-1-3-6(4-5)8(10)11/h1-4H
    • InChI Key: DEQKNNCVTAXLKX-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=C(C=1)N=O)=O

Computed Properties

  • Exact Mass: 152.02222
  • Monoisotopic Mass: 152.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • Density: 1.5327 (rough estimate)
  • Boiling Point: 274.54°C (rough estimate)
  • Flash Point: 120.3°C
  • Refractive Index: 1.4738 (estimate)
  • PSA: 72.57
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